Cas no 1266238-63-4 (Ethyl 2,6-dichloro-5-fluoropyrimidine-4-carboxylate)

• Product Name: Ethyl 2,6-dichloro-5-fluoropyrimidine-4-carboxylate
• CAS No: 1266238-63-4
• MF: C₇H₅Cl₂FN₂O₂
• MW: 239.03120303154
• MDL: MFCD29065911
• CID: 4566042
• Update Time: 2024-11-04

Ethyl 2,6-dichloro-5-fluoropyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,6-dichloro-5-fluoropyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 2,6-dichloro-5-fluoro-, ethyl ester
• SY039417

• MDL： MFCD29065911
• Inchi： 1S/C7H5Cl2FN2O2/c1-2-14-6(13)4-3(10)5(8)12-7(9)11-4/h2H2,1H3
• InChI Key： ODLKLHFBCYZMKF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)OCC)=NC(=N1)Cl)F

Computed Properties

• Exact Mass: 237.9712110 g/mol
• Monoisotopic Mass: 237.9712110 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.1
• Molecular Weight: 239.03